1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)azetidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2-methylsulfanylphenyl)azetidine-3-carboxamide
• InChI: InChI=1S/C20H22N6OS/c1-13-8-14(2)26(24-13)19-9-18(21-12-22-19)25-10-15(11-25)20(27)23-16-6-4-5-7-17(16)28-3/h4-9,12,15H,10-11H2,1-3H3,(H,23,27)
• InChI Key: WFVPSANBDGIDJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NC4=CC=CC=C4SC)C
• Molecular Formula: C20H22N6OS
• Molecular Weight: 394.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C20H22N6OS and its molecular weight is 394.5. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase (an enzyme involved in inflammation) activities. A novel series of these derivatives showed promising cytotoxic effects against HCT-116 and MCF-7 cancer cell lines, highlighting their potential as anticancer agents. The synthesis involves a range of chemical reactions to produce compounds with significant biological activities, suggesting a valuable approach for developing new therapeutic agents in cancer treatment (Rahmouni et al., 2016).

Antituberculosis Activity

Compounds related to pyrazolo[3,4-d]pyrimidines have been identified with potent activity against multi- and extensively drug-resistant Mycobacterium tuberculosis strains. Their selective potency and favorable pharmacokinetic profiles make them excellent candidates for addressing drug resistance in tuberculosis treatment (Moraski et al., 2011).

Antimicrobial Applications

The antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives has been explored, with several compounds exhibiting activity against bacterial and fungal strains. This highlights the versatility of these compounds in addressing a range of infectious diseases through the inhibition of microbial growth (Abdel-rahman et al., 2002).